Cas no 281-27-6 (1-Azatricyclo[3.3.1.13,7]decane)
![1-Azatricyclo[3.3.1.13,7]decane structure](https://www.kuujia.com/scimg/cas/281-27-6x500.png)
281-27-6 structure
Product name:1-Azatricyclo[3.3.1.13,7]decane
1-Azatricyclo[3.3.1.13,7]decane Chemical and Physical Properties
Names and Identifiers
-
- 1-Azatricyclo[3.3.1.13,7]decane
- 1-azatricyclo[3.3.1.1~3,7~]decane
- 281-27-6
- 1-Azaadamantane
- DTXSID60182376
- WENISBCJPGSITQ-UHFFFAOYSA-N
- InChI=1/C9H15N/c1-7-2-9-3-8(1)5-10(4-7)6-9/h7-9H,1-6H
- SCHEMBL875052
- 1-aza-tricyclo[3.3.1.1*3,7*]decane
- 1-Azatricyclo(3.3.1.13,7)decane
- azaadamantane
-
- Inchi: InChI=1S/C9H15N/c1-7-2-9-3-8(1)5-10(4-7)6-9/h7-9H,1-6H2
- InChI Key: WENISBCJPGSITQ-UHFFFAOYSA-N
- SMILES: N12CC3CC(CC(C3)C1)C2
Computed Properties
- Exact Mass: 137.12055
- Monoisotopic Mass: 137.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- Density: 1.05
- Boiling Point: 196.2°Cat760mmHg
- Flash Point: 64.9°C
- Refractive Index: 1.552
- PSA: 3.24
1-Azatricyclo[3.3.1.13,7]decane Related Literature
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1. 6??Reaction mechanisms Part (i) Polar reactionsKevin N. Dalby Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 2002 98 253
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2. Synthesis, structure and reactions of the most twisted amideAnthony J. Kirby,Igor V. Komarov,Neil Feeder J. Chem. Soc. Perkin Trans. 2 2001 522
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